3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide

• CAS No.: 81078-23-1
• Molecular Formula: C16H12ClNO
• Molecular Weight: 269.72 g/mol
• IUPAC Name: 8-chloro-2-oxido-1-phenyl-3H-2-benzazepin-2-ium
• InChI: InChI=1S/C16H12ClNO/c17-14-9-8-12-7-4-10-18(19)16(15(12)11-14)13-5-2-1-3-6-13/h1-9,11H,10H2
• InChI Key: MMAZIPBCTHYOBH-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=C(C=C(C=C2)Cl)C(=[N+]1[O-])C3=CC=CC=C3

Description

3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.7 g (42 mmole) of 8-chloro-1-phenyl-3H-2-benzazepine, 10.7 g (53 mmole) of 85% metachloroperbenzoic acid and 100 ml of methylene chloride was stirred at room temperature or 16 hr. The mixture was washed with cold dilute aqueous sodium hydroxide and brine. The methylene chloride solution was dried over anhydrous sodium sulfate and concentrated at reduced pressure to dryness. The residue was crystallized with ether to give crude product, mp 130°-131° C. Recrystallization from ether gave tan prisms, mp 122°-123° C.